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Compound of Interest

Compound Name:
Methyl 1-methylpiperidine-4-

carboxylate

Cat. No.: B155995 Get Quote

An In-depth Technical Guide to Methyl 1-
methylpiperidine-4-carboxylate
This technical guide provides a comprehensive overview of Methyl 1-methylpiperidine-4-
carboxylate, a key chemical intermediate in synthetic organic chemistry. The document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis, offering detailed information on its chemical structure, properties,

synthesis, and analytical characterization.

Chemical Structure and Properties
Methyl 1-methylpiperidine-4-carboxylate is a derivative of piperidine, featuring a methyl

group on the nitrogen atom and a methyl carboxylate group at the 4-position.

Chemical Structure:

Caption: Chemical structure of Methyl 1-methylpiperidine-4-carboxylate.

Table 1: Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b155995?utm_src=pdf-interest
https://www.benchchem.com/product/b155995?utm_src=pdf-body
https://www.benchchem.com/product/b155995?utm_src=pdf-body
https://www.benchchem.com/product/b155995?utm_src=pdf-body
https://www.benchchem.com/product/b155995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name
methyl 1-methylpiperidine-4-

carboxylate
N/A

Molecular Formula C₈H₁₅NO₂ [1]

Molecular Weight 157.21 g/mol [1]

Appearance Clear liquid [2]

Synthesis
A common and effective method for the synthesis of Methyl 1-methylpiperidine-4-
carboxylate involves the esterification of 1-methylisonipecotic acid hydrochloride.

Experimental Protocol: Esterification of 1-Methylisonipecotic Acid Hydrochloride[2]

Materials:

1-methylisonipecotic acid hydrochloride (178.64 g, 1 mol)

Methanol (350 mL)

Thionyl chloride (112.8 mL)

Sodium carbonate

Methylene chloride

Ice-salt bath

Procedure:

A solution of 1-methylisonipecotic acid hydrochloride in methanol is prepared and stirred.

The solution is cooled to -10°C using an ice-salt bath.
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Thionyl chloride is added dropwise to the cooled solution over a period of 1 hour,

maintaining the temperature at -10°C.

After the addition is complete, the ice-salt bath is removed, and the reaction mixture is

allowed to warm to 40°C.

The reaction is held at 40°C for 2 hours.

The solution is then neutralized to a pH of approximately 8 with sodium carbonate.

The product is extracted with methylene chloride.

The organic layer is dried and the solvent is evaporated to yield Methyl 1-
methylpiperidine-4-carboxylate as a clear liquid.

Yield: 136.88 g (87%)[2]

Synthesis Workflow:

Reactants

Process Workup Product

1-Methylisonipecotic Acid Hydrochloride

Esterification at -10°C to 40°CMethanol

Thionyl Chloride

Neutralization (Sodium Carbonate) Extraction (Methylene Chloride) Drying and Evaporation Methyl 1-methylpiperidine-4-carboxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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